Cas no 60582-65-2 (bicyclo[4.1.0]heptane-2,5-dione)

• Product Name: bicyclo[4.1.0]heptane-2,5-dione
• CAS No: 60582-65-2
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 1621233
• PubChem ID: 143716
• Update Time: 2025-04-21

bicyclo[4.1.0]heptane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• bicyclo[4.1.0]heptane-2,5-dione
• Bicyclo(4.1.0)heptane-2,5-dione
• 60582-65-2
• DTXSID30976027
• SCHEMBL9244147

• Inchi： 1S/C7H8O2/c8-6-1-2-7(9)5-3-4(5)6/h4-5H,1-3H2
• InChI Key： FVUJSTXTWYDIDX-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2CC21)=O

Computed Properties

• Exact Mass: 124.05244
• Monoisotopic Mass: 124.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: -0.4

Experimental Properties

• Density: 1.264
• Boiling Point: 254.2°C at 760 mmHg
• Flash Point: 93.6°C
• Refractive Index: 1.535
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones